Cas no 59216-83-0 (Benzoic acid, 4-[(4-hydroxyphenyl)sulfonyl]-)

• Product Name: Benzoic acid, 4-[(4-hydroxyphenyl)sulfonyl]-
• CAS No: 59216-83-0
• MF: C₁₃H₁₀O₅S
• MW: 278.280502796173
• MDL: MFCD00196146
• CID: 1613685
• PubChem ID: 789841
• Update Time: 2025-06-08

Benzoic acid, 4-[(4-hydroxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-hydroxyphenyl)sulfonyl]-
• 4-(4-hydroxybenzenesulfonyl)benzoic acid
• Oprea1_629568
• SCHEMBL900935
• AKOS000520536
• Oprea1_210215
• CBDivE_012543
• AB00076192-01
• 4-(4-hydroxyphenyl)sulfonylbenzoic acid
• Cambridge id 5236417
• 4-(4-Hydroxy-benzenesulfonyl)-benzoic acid
• 59216-83-0

• MDL： MFCD00196146
• Inchi： 1S/C13H10O5S/c14-10-3-7-12(8-4-10)19(17,18)11-5-1-9(2-6-11)13(15)16/h1-8,14H,(H,15,16)
• InChI Key： MEQHZOVQJQIZLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)(C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 278.0249
• Monoisotopic Mass: 278.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 91.67

Additional information on Benzoic acid, 4-[(4-hydroxyphenyl)sulfonyl]-

Benzoic Acid, 4-[(4-Hydroxyphenyl)Sulfonyl]- (CAS No. 59216-83-0)

Benzoic acid, 4-[(4-hydroxyphenyl)sulfonyl]-, also known by its CAS number 59216-83-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a sulfonyl group attached to a hydroxyphenyl ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic and industrial research.

The molecular structure of benzoic acid, 4-[(4-hydroxyphenyl)sulfonyl]- is notable for its aromaticity and the presence of electron-withdrawing groups. The sulfonyl group (-SO₂-) is a strong electron-withdrawing substituent, which significantly influences the electronic properties of the benzene ring. This feature makes the compound potentially useful in various applications, including as an intermediate in pharmaceutical synthesis and as a building block in the development of advanced materials.

Recent studies have explored the synthesis and characterization of this compound, with researchers focusing on optimizing its production methods. One such study highlights the use of sulfonation reactions to introduce the sulfonyl group onto the hydroxyphenyl ring. The reaction conditions, including temperature and catalyst selection, were optimized to achieve high yields and purity. These advancements have not only improved the scalability of the synthesis process but also opened new avenues for its application in diverse industries.

In terms of physical properties, benzoic acid, 4-[(4-hydroxyphenyl)sulfonyl]- exhibits a melting point of approximately 230°C and is sparingly soluble in water. Its solubility characteristics make it suitable for use in organic solvents commonly employed in chemical reactions. Additionally, the compound's stability under various conditions has been thoroughly investigated, with results indicating that it remains stable under normal storage conditions but may degrade under harsh thermal or oxidative environments.

The applications of this compound are vast and varied. In the pharmaceutical industry, it has been explored as a potential precursor for drug molecules targeting specific therapeutic areas. For instance, researchers have investigated its role in the development of anti-inflammatory agents due to its ability to modulate inflammatory pathways. Furthermore, its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials.

In conclusion, benzoic acid, 4-[(4-hydroxyphenyl)sulfonyl]- (CAS No. 59216-83-0) stands out as a versatile compound with significant potential across multiple domains. Its structure-dependent properties and recent advancements in synthesis techniques position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and materials science.